Cas no 332040-21-8 (3-Pyridinecarbonitrile, 2-amino-4-(2-methoxyphenyl)-6-(4-nitrophenyl)-)

• Product Name: 3-Pyridinecarbonitrile, 2-amino-4-(2-methoxyphenyl)-6-(4-nitrophenyl)-
• CAS No: 332040-21-8
• MF: C₁₉H₁₄N₄O₃
• MW: 346.339463710785
• CID: 1456116
• PubChem ID: 784957
• Update Time: 2025-10-31

3-Pyridinecarbonitrile, 2-amino-4-(2-methoxyphenyl)-6-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 2-amino-4-(2-methoxyphenyl)-6-(4-nitrophenyl)-
• 332040-21-8
• AKOS000564349
• Oprea1_144738
• 2-Amino-4-(2-methoxyphenyl)-6-(4-nitrophenyl)nicotinonitrile
• Oprea1_730757
• 2-Amino-4-(2-methoxy-phenyl)-6-(4-nitro-phenyl)-nicotinonitrile

• MDL： MFCD01191287
• Inchi： 1S/C19H14N4O3/c1-26-18-5-3-2-4-14(18)15-10-17(22-19(21)16(15)11-20)12-6-8-13(9-7-12)23(24)25/h2-10H,1H3,(H2,21,22)
• InChI Key： MAPMYRUVDVHFIU-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C1C(C#N)=C(N)N=C(C2C=CC(=CC=2)[N+](=O)[O-])C=1

Computed Properties

• Exact Mass: 346.10672
• Monoisotopic Mass: 346.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 115.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-Pyridinecarbonitrile, 2-amino-4-(2-methoxyphenyl)-6-(4-nitrophenyl)-

Comprehensive Overview of 3-Pyridinecarbonitrile, 2-amino-4-(2-methoxyphenyl)-6-(4-nitrophenyl)- (CAS No. 332040-21-8)

The compound 3-Pyridinecarbonitrile, 2-amino-4-(2-methoxyphenyl)-6-(4-nitrophenyl)- (CAS No. 332040-21-8) is a specialized organic molecule with significant potential in pharmaceutical and material science research. Its unique structure, featuring a pyridine core substituted with amino, methoxyphenyl, and nitrophenyl groups, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for nitrogen-containing heterocycles like 3-Pyridinecarbonitrile derivatives has surged, driven by their role in developing kinase inhibitors and anticancer agents. The presence of both electron-donating (methoxy) and electron-withdrawing (nitro) groups in this compound enhances its reactivity, enabling diverse chemical transformations. This property aligns with the growing trend of structure-activity relationship (SAR) studies in medicinal chemistry, where subtle modifications to such scaffolds can yield high-potency drug candidates.

From a synthetic chemistry perspective, CAS No. 332040-21-8 exemplifies the importance of multicomponent reactions in modern organic synthesis. Its preparation often involves Pd-catalyzed cross-coupling or condensation reactions, topics frequently searched by chemistry professionals. The compound's nitrile functionality further expands its utility, serving as a precursor for amides, carboxylic acids, or tetrazoles—key motifs in agrochemicals and pharmaceuticals.

Environmental and green chemistry considerations are also relevant to this compound. Researchers are exploring solvent-free synthesis and catalytic methods to produce such derivatives sustainably, addressing the pharmaceutical industry's push toward eco-friendly manufacturing. These aspects resonate with current searches about green synthetic routes and atom economy in chemical production.

Analytical characterization of 2-amino-4-(2-methoxyphenyl)-6-(4-nitrophenyl)-3-pyridinecarbonitrile typically involves advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry. The compound's chromophoric properties (due to conjugated nitro and phenyl groups) make it suitable for photophysical studies, an area gaining traction in organic electronics research. This dual applicability in life sciences and materials science underscores its interdisciplinary value.

In drug discovery contexts, the amino-pyridine moiety of this compound is particularly noteworthy. Computational chemists frequently investigate such frameworks using molecular docking and QSAR modeling—topics dominating recent literature searches. The molecule's potential to interact with biological targets through hydrogen bonding (via amino and nitrile groups) and π-stacking (via aromatic systems) makes it a compelling subject for virtual screening campaigns.

Regulatory perspectives on CAS 332040-21-8 emphasize proper handling as a research chemical, with standard laboratory precautions. While not classified as hazardous under normal conditions, its nitroaromatic component warrants consideration of stability during storage—a practical concern often queried by laboratory managers. Proper chemical compatibility assessments are recommended when designing reaction schemes involving this intermediate.

The commercial availability of 3-Pyridinecarbonitrile, 2-amino-4-(2-methoxyphenyl)-6-(4-nitrophenyl)- through specialty chemical suppliers has facilitated its adoption in academic and industrial settings. Procurement trends indicate growing interest from contract research organizations (CROs) engaged in fragment-based drug discovery, where such building blocks are invaluable. This aligns with market analyses predicting expansion in the fine chemicals sector for drug development intermediates.

Future research directions for this compound may explore its coordination chemistry potential with transition metals, given the pyridine nitrogen's ligating ability. Such complexes could have applications in catalysis or materials science. Additionally, the bioisosteric replacement potential of its nitrile group continues to be investigated—a hot topic in contemporary medicinal chemistry optimization strategies.